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Compound of Interest

Compound Name: 2-Bromopropionic acid

CAS No.: 10327-08-9

Cat. No.: B075929

Get Quote

This guide provides a comprehensive overview of 2-Bromopropionic acid, a versatile reagent

utilized across various scientific disciplines. It is designed for researchers, scientists, and drug

development professionals who handle this compound. The focus is on delivering not just data,

but actionable insights grounded in established safety protocols and chemical principles.

Introduction and Core Identification
2-Bromopropionic acid, also known as α-Bromopropionic acid, is a halogenated carboxylic

acid widely employed as a key intermediate in organic synthesis.[1][2] Its primary value lies in

the reactivity conferred by the bromine atom at the alpha position, making it a crucial building

block for the synthesis of pharmaceuticals, agrochemicals, and specialty polymers.[1][2][3] It is

particularly important in the production of certain herbicides, fungicides, and pharmaceutical

ingredients like alanine.[3]

Chemical Name: 2-Bromopropanoic acid[4][5]

Synonyms: (±)-2-Bromopropionic acid, alpha-Bromopropionic acid[1][4][6]
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CAS Number:598-72-1[1][4][6][7]

Physicochemical Properties
Understanding the fundamental properties of a chemical is the first step in safe and effective

handling. 2-Bromopropionic acid is a colorless to pale yellow liquid after melting, with a

pungent odor characteristic of carboxylic acids.[1][2][3] It is soluble in water and miscible with

common organic solvents like alcohol, ether, and benzene.[2][3]

Property Value Source(s)

Molecular Formula C₃H₅BrO₂ [1][4][6]

Molecular Weight 152.97 g/mol [6][7][8]

Appearance
Clear colorless to pale yellow

liquid
[1][2]

Melting Point 25.7 °C [9][10]

Boiling Point ~203 °C [3][9][10]

Density ~1.70 g/mL at 25 °C [3][10]

Flash Point 100 °C (212 °F) - closed cup [7]

pKa 2.97 (at 25°C) [10]

Hazard Identification and GHS Classification
2-Bromopropionic acid is classified as a hazardous substance and requires careful handling.

It is corrosive and can cause severe skin burns and serious eye damage.[5][8][11] Ingestion is

harmful or toxic.[8][11]
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Hazard Class GHS Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 3 / 4 Danger

H301: Toxic if

swallowed / H302:

Harmful if

swallowed[8][11]

Skin

Corrosion/Irritation
Category 1B Danger

H314: Causes severe

skin burns and eye

damage[5][8][11]

Serious Eye Damage Category 1 Danger
H318: Causes serious

eye damage[8]

Corrosive to Metals Category 1 Warning
H290: May be

corrosive to metals[7]

Hazard Pictograms: GHS05 (Corrosive), GHS06 (Toxic)

Risk Assessment and Handling Workflow
A systematic approach to handling hazardous chemicals is crucial for laboratory safety. The

following workflow illustrates the key decision and action points from procurement to disposal.

The causality is clear: a thorough understanding of the chemical's hazards (Step 1) directly

informs the necessary controls and procedures for every subsequent step.
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Preparation & Assessment

Execution

Post-Procedure

1. Review SDS & Literature

2. Conduct Risk Assessment
(Identify hazards, evaluate risks)

3. Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

4. Prepare Engineering Controls
(Fume Hood, Spill Kit)

5. Chemical Handling
(Weighing, Transferring in Fume Hood)

6. Experimental Procedure

7. Temporary Storage of Reaction

8. Decontamination
(Glassware, Surfaces)

9. Waste Segregation
(Halogenated Organic Waste)

10. Proper Disposal
(Follow Institutional Guidelines)

Complete Documentation

Receive Chemical

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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